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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B8081952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and

physicochemical properties of the D149 dye, a prominent metal-free organic sensitizer. The

information is curated for researchers, scientists, and professionals in drug development and

related fields who require a detailed understanding of this compound for applications in areas

such as dye-sensitized solar cells (DSSCs) and photocatalysis.

Chemical Structure and Identification
D149, also known as Indoline dye D149, is a complex organic molecule characterized by a

donor-π-acceptor (D-π-A) architecture. The core structure features an indoline moiety acting as

the electron donor, conjugated through a π-bridge to a rhodanine-acetic acid unit which serves

as the electron acceptor and anchoring group to semiconductor surfaces.[1]

The IUPAC name for D149 is 5-[[4-[4-(2,2-Diphenylethenyl)phenyl]-1,2,3,3a,4,8b-

hexahydrocyclopent[b]indol-7-yl]methylene]-2-(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene)-4-

oxo-3-thiazolidineacetic acid.[2] Its structure is designed to facilitate efficient intramolecular

charge transfer upon photoexcitation, a key process for its function as a sensitizer.

Below is a diagram illustrating the chemical structure of the D149 dye.
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Figure 1: Chemical structure of D149 dye.

Table 1: Chemical Identifiers and Molecular Properties of D149 Dye

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b8081952?utm_src=pdf-body-img
https://www.benchchem.com/product/b8081952?utm_src=pdf-body
https://www.benchchem.com/product/b8081952?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8081952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference(s)

IUPAC Name

5-[[4-[4-(2,2-

Diphenylethenyl)phenyl]-1,2,3,

3a,4,8b-

hexahydrocyclopent[b]indol-7-

yl]methylene]-2-(3-ethyl-4-oxo-

2-thioxo-5-

thiazolidinylidene)-4-oxo-3-

thiazolidineacetic acid

[2]

CAS Number 786643-20-7 [2][3]

Molecular Formula C₄₂H₃₅N₃O₄S₃ [2][3]

Molecular Weight 741.94 g/mol [2][3]

Synonyms Indoline dye D149, Purple Dye [2]

Physicochemical and Electronic Properties
The photophysical and electronic properties of D149 are central to its performance as a

photosensitizer. These properties have been investigated through both experimental

measurements and theoretical calculations.

Table 2: Electronic and Photophysical Properties of D149 Dye
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Parameter Value Conditions / Notes Reference(s)

Molar Extinction

Coefficient (ε)
68,700 M⁻¹cm⁻¹ at 540 nm [4]

Absorption Maximum

(λmax)
531 nm [5]

525-550 nm

In benzene,

acetonitrile, and

methanol

[1]

HOMO Energy Level -5.07 eV Theoretical (DFT) [3]

LUMO Energy Level -2.36 eV Theoretical (DFT) [3]

HOMO-LUMO Gap 2.1163 eV
Theoretical (TDDFT in

ethanol)
[6]

Solubility 1 mg/mL (1.35 mM)
In DMSO (requires

sonication)
[7][8]

< 0.1 mg/mL

(insoluble)
In Water [7][8]

The high molar extinction coefficient of D149 indicates its strong ability to absorb light.[4] The

HOMO and LUMO energy levels are crucial for determining the feasibility of electron injection

into the conduction band of a semiconductor (like TiO₂) and the subsequent regeneration of the

dye by the electrolyte in a DSSC.[3] The energy levels provided are based on theoretical

calculations and may vary slightly depending on the computational method and solvent

environment.

Experimental Protocols
A common application of D149 is in the fabrication of dye-sensitized solar cells. The following

section outlines a typical experimental protocol for constructing a DSSC using D149 as the

sensitizer.

Preparation of TiO₂ Photoanode
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Substrate Cleaning: Fluorine-doped tin oxide (FTO) glass substrates are sequentially

cleaned by ultrasonication in a detergent solution, deionized water, and ethanol for 15

minutes each.

TiO₂ Paste Deposition: A compact blocking layer of TiO₂ is often first deposited on the FTO

glass by a method such as spin coating or spray pyrolysis to prevent charge recombination.

Subsequently, a mesoporous layer of TiO₂ nanoparticles (e.g., P25) is deposited by screen

printing or the doctor-blade technique.

Sintering: The TiO₂-coated FTO glass is gradually heated to around 450-500°C and

maintained at this temperature for 30-60 minutes to ensure good electrical contact between

the nanoparticles and the substrate. The electrode is then cooled down to room temperature.

Dye Sensitization
Dye Solution Preparation: A D149 dye solution is prepared, typically at a concentration of

0.3-0.5 mM, in a suitable solvent mixture, commonly a 1:1 (v/v) ratio of acetonitrile and tert-

butanol.[8]

Dye Adsorption: The sintered TiO₂ photoanode is immersed in the D149 dye solution and

kept at room temperature for a specified duration, often ranging from 3 to 24 hours, to allow

for the adsorption of the dye onto the TiO₂ surface.[5][8] After sensitization, the photoanode

is rinsed with the solvent used for the dye solution to remove any non-adsorbed dye

molecules.

DSSC Assembly
Counter Electrode Preparation: A platinum (Pt) counter electrode is typically prepared by

depositing a thin layer of a Pt precursor (e.g., H₂PtCl₆) onto another FTO glass substrate,

followed by heating at around 400°C for 20 minutes.[8]

Cell Assembly: The dye-sensitized TiO₂ photoanode and the Pt counter electrode are

assembled into a sandwich-type cell, separated by a thin polymer spacer (e.g., Surlyn®) to

prevent short-circuiting.

Electrolyte Injection: The space between the electrodes is filled with an electrolyte solution,

which commonly consists of an I⁻/I₃⁻ redox couple in an organic solvent like acetonitrile or 3-
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methoxypropionitrile.[4] The filling hole is then sealed.

The following diagram illustrates the workflow for the fabrication of a D149-sensitized solar cell.
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Figure 2: Workflow for D149-based DSSC fabrication.

Signaling Pathway in Dye-Sensitized Solar Cells
The operation of a D149-based DSSC involves a series of electron transfer processes, which

can be visualized as a signaling pathway.

Photoexcitation: The D149 dye absorbs incident photons, promoting an electron from its

Highest Occupied Molecular Orbital (HOMO) to its Lowest Unoccupied Molecular Orbital

(LUMO).

Electron Injection: The excited electron is rapidly injected from the LUMO of the D149 dye
into the conduction band of the TiO₂ semiconductor.

Electron Transport: The injected electrons percolate through the mesoporous TiO₂ network

to the FTO-coated glass, generating an electric current in the external circuit.

Dye Regeneration: The oxidized D149 dye (D149⁺) is regenerated back to its ground state

by accepting an electron from the iodide (I⁻) ions in the electrolyte, which are in turn oxidized

to triiodide (I₃⁻).

Electrolyte Regeneration: The triiodide ions diffuse to the platinum counter electrode, where

they are reduced back to iodide ions by the electrons that have traveled through the external

circuit, thus completing the cycle.

The following diagram illustrates the electron transfer pathway in a D149-sensitized solar cell.
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Figure 3: Electron transfer pathway in a D149 DSSC.
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Conclusion
D149 remains a significant benchmark molecule in the field of metal-free organic

photosensitizers. Its well-defined chemical structure, coupled with its excellent photophysical

and electronic properties, makes it a valuable tool for researchers in materials science, solar

energy conversion, and photocatalysis. The detailed information and protocols provided in this

guide are intended to support further research and development in these and related scientific

disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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